4-(4-Carboxyphenyl)-2-nitrophenol, 95%

• IUPAC Name: 4-(4-hydroxy-3-nitrophenyl)benzoic acid
• InChI: InChI=1S/C13H9NO5/c15-12-6-5-10(7-11(12)14(18)19)8-1-3-9(4-2-8)13(16)17/h1-7,15H,(H,16,17)
• InChI Key: YFLVBXPEJDUFQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)O)[N+](=O)[O-])C(=O)O
• Molecular Formula: C13H9NO5
• DSSTOX Substance ID: DTXSID60686263
• Molecular Weight: 259.21 g/mol
• CAS RN: 203718-39-2

Description

4-(4-Carboxyphenyl)-2-nitrophenol, 95% (4-CPNP) is an organic compound that has a variety of scientific research applications. It is a yellow-colored solid with a molecular formula of C11H7NO5. 4-CPNP is used in a variety of research fields, such as biochemistry, pharmacology, and organic chemistry. It is also used in the synthesis of various other compounds.

Scientific Research Applications

4-(4-Carboxyphenyl)-2-nitrophenol, 95% has a variety of scientific research applications. It is used in biochemistry as a substrate for the enzyme cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics. It is also used in pharmacology as a model compound for studying the binding of drugs to their target proteins. In organic chemistry, 4-(4-Carboxyphenyl)-2-nitrophenol, 95% is used as a reagent for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 4-(4-Carboxyphenyl)-2-nitrophenol, 95% is not fully understood. However, it is believed that it binds to the active site of cytochrome P450, which then catalyzes its metabolism. This results in the formation of various metabolites, which are then eliminated from the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-Carboxyphenyl)-2-nitrophenol, 95% are not fully understood. However, it is believed that it may have an effect on the metabolism of drugs and other xenobiotics. It may also have an effect on the binding of drugs to their target proteins.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(4-Carboxyphenyl)-2-nitrophenol, 95% in lab experiments is that it is a readily available and inexpensive reagent. It is also a relatively stable compound, making it suitable for use in a variety of experiments. However, it is important to note that 4-(4-Carboxyphenyl)-2-nitrophenol, 95% is a toxic compound and must be handled with care.

Future Directions

There are a number of potential future directions for research involving 4-(4-Carboxyphenyl)-2-nitrophenol, 95%. These include further studies into its mechanism of action, biochemical and physiological effects, and potential applications in drug development. Additionally, further research into the synthesis of 4-(4-Carboxyphenyl)-2-nitrophenol, 95% and other related compounds could lead to more efficient and cost-effective production methods. Finally, further studies into the binding of drugs to their target proteins using 4-(4-Carboxyphenyl)-2-nitrophenol, 95% could lead to the development of new and more effective drugs.

Synthesis Methods

4-(4-Carboxyphenyl)-2-nitrophenol, 95% is synthesized through a two-step process. The first step involves the reaction of 4-nitrophenol with 4-carboxybenzaldehyde in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of the intermediate 4-(4-carboxyphenyl)-2-nitrophenol, which is then isolated and purified. The second step involves the reaction of the intermediate with an acid, such as hydrochloric acid or sulfuric acid, to form 4-(4-Carboxyphenyl)-2-nitrophenol, 95%.